Cas no 61658-91-1 (2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture))
61658-91-1 structure
Product Name:2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture)
CAS No:61658-91-1
MF:C16H10O4
MW:266.248204708099
CID:471040
PubChem ID:651599
Update Time:2025-07-31
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-(3-oxo-1(3H)-isobenzofuranylidene)-
- 2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E
- HMS3313C19
- Oprea1_431740
- 61658-91-1
- 2-(3-oxo-2-benzofuran-1-ylidene)-2-phenylacetic acid
- 2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture)
-
- Inchi: 1S/C16H10O4/c17-15(18)13(10-6-2-1-3-7-10)14-11-8-4-5-9-12(11)16(19)20-14/h1-9H,(H,17,18)
- InChI Key: FYVAVBJZCHTYMI-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C1=C(C(=O)O)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 266.05790880g/mol
- Monoisotopic Mass: 266.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 407.5±45.0 °C at 760 mmHg
- Flash Point: 153.4±22.2 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O856960-250mg |
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) |
61658-91-1 | 250mg |
$178.00 | 2023-05-17 | ||
| TRC | O856960-2.5g |
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) |
61658-91-1 | 2.5g |
$1372.00 | 2023-05-17 | ||
| TRC | O856960-1g |
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) |
61658-91-1 | 1g |
$ 800.00 | 2023-09-06 |
2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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